3-Chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: 3-chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C10H8Cl2F3NO/c11-4-3-9(17)16-8-2-1-6(12)5-7(8)10(13,14)15/h1-2,5H,3-4H2,(H,16,17)
• InChI Key: MHOIHCSSHTXOHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(F)(F)F)NC(=O)CCCl
• Molecular Formula: C10H8Cl2F3NO
• Molecular Weight: 286.07 g/mol

Description

The compound “3-Chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]propanamide” is an organic compound that belongs to the class of trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups.

Molecular Structure Analysis

The molecular formula of “3-Chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]propanamide” is C12H13ClF3NO. It has an average mass of 279.686 Da and a monoisotopic mass of 279.063782 Da.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 279.69. Unfortunately, other specific physical and chemical properties like boiling point, melting point, solubility, etc., are not available in the retrieved resources.

Scientific Research Applications

Pharmacology and Drug Development

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Chemical Taxonomy

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Preclinical Characterization

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Safety and Hazards

The compound is associated with some hazards. The safety information includes pictograms GHS07 and the signal word "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501.

Mechanism of Action

Target of Action

The primary target of 3-Chloro-N-[4-chloro-2-(trifluoromethyl)phenyl]propanamide is D-alanine–D-alanine ligase . This enzyme plays a crucial role in the bacterial cell wall synthesis, making it an attractive target for antibacterial agents .

Mode of Action

It is known to interact with its target, d-alanine–d-alanine ligase, leading to inhibition of the enzyme . This interaction disrupts the normal function of the enzyme, thereby affecting the synthesis of the bacterial cell wall .

Biochemical Pathways

The affected pathway is the bacterial cell wall synthesis pathway . By inhibiting D-alanine–D-alanine ligase, the compound disrupts the formation of the peptidoglycan layer of the bacterial cell wall . The downstream effects include compromised bacterial cell wall integrity, which can lead to bacterial cell death .

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (adme) properties would significantly impact its bioavailability .

Result of Action

The result of the compound’s action is the inhibition of bacterial growth due to the disruption of cell wall synthesis . This leads to compromised cell wall integrity, potentially causing bacterial cell death .